Cas no 56782-29-7 (4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide; (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol)

4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide; (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol structure
56782-29-7 structure
Product Name:4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide; (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol
CAS No:56782-29-7
MF:C18H29N5O8S
MW:475.516563177109
CID:372034
PubChem ID:194025
Update Time:2025-04-19

4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide; (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol Chemical and Physical Properties

Names and Identifiers

    • SILIBININ-N-METHYLGLUCAMINE
    • sulfalene meglumine
    • (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol
    • 4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide
    • 4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
    • Sulfapyridazine meglumine
    • 4-Amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide compound with (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentaol (1:1)
    • DTXSID40972232
    • 56782-29-7
    • 4-Amino-N-(6-methoxypyridazin-3-yl)benzene-1-sulfonamide--1-deoxy-1-(methylamino)hexitol (1/1)
    • 4-amino-N-(6-methoxypyridazin-3-yl)benzenesulfonamide; (2R,3R,4R,5S)-6-methylaminohexane-1,2,3,4,5-pentol
    • Inchi: 1S/C11H12N4O3S.C7H17NO5/c1-18-11-7-6-10(13-14-11)15-19(16,17)9-4-2-8(12)3-5-9;1-8-2-4(10)6(12)7(13)5(11)3-9/h2-7H,12H2,1H3,(H,13,15);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
    • InChI Key: XJVLMMKEXQKOFU-WZTVWXICSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC1=CC=C(N=N1)OC)(=O)=O.O[C@H]([C@H](CNC)O)[C@@H]([C@@H](CO)O)O

Computed Properties

  • Exact Mass: 475.17368407g/mol
  • Monoisotopic Mass: 475.17368407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 510
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 229Ų
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